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Compound of Interest

Compound Name: 2-Chloro-3,4-difluoroaniline

CAS No.: 36556-48-6

Cat. No.: B3028866

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 2-Chloro-3,4-
difluoroaniline

Introduction: A Scientist's Perspective on Chemical
Safety
In the realm of drug discovery and chemical synthesis, the molecules we handle are merely

tools. However, to wield these tools effectively and safely, we must possess an intimate

understanding of their inherent properties and potential hazards. 2-Chloro-3,4-difluoroaniline
is a key building block in medicinal chemistry, but its utility is matched by a significant hazard

profile that demands respect and meticulous handling. This guide moves beyond the standard

checklist format of a Material Safety Data Sheet (MSDS). As scientists, we will dissect the

"why" behind each safety recommendation, grounding our protocols in the physicochemical

nature of the compound. This document serves as a technical whitepaper for the safe and

effective utilization of 2-Chloro-3,4-difluoroaniline in a research and development setting.
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Section 1: Compound Identification and
Physicochemical Profile
Understanding the physical and chemical properties of a substance is the foundation of a

robust safety protocol. These parameters dictate its behavior under various conditions, from

storage to reaction, and inform our risk assessment.

Chemical Identity

IUPAC Name: 2-chloro-3,4-difluoroaniline[1]

Synonyms: 2-Chloro-3,4-difluorobenzenamine[1]

CAS Number: 36556-48-6[1][2]

Molecular Formula: C₆H₄ClF₂N[1]

Physicochemical Data Summary

The following table summarizes the key physical and chemical properties. These values are

critical for predicting the substance's behavior, such as its potential to become airborne, its

solubility in various solvents, and its stability.

Property Value Source

Molecular Weight 163.55 g/mol [1]

Appearance
Crystalline solid (typical for

anilines)

Inferred from handling

precautions

Melting Point 67 - 70 °C (153 - 158 °F) [3]

Boiling Point 232 °C (450 °F) [3]

Reactivity
Forms explosive mixtures with

air on intense heating.[3]
[3]
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Section 2: Hazard Identification and Toxicological
Assessment
2-Chloro-3,4-difluoroaniline is classified as a hazardous substance. The Globally

Harmonized System (GHS) provides a clear picture of its primary threats to human health. The

causality behind these classifications lies in the compound's ability to interact with biological

systems upon exposure.

GHS Hazard Classification Summary

Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[1]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[1]

Toxicological Rationale

The toxicity of halogenated anilines is a well-documented field. Their mode of action often

involves absorption into the bloodstream where they can induce methemoglobinemia, a

condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen

effectively.[4][5] While specific data for 2-Chloro-3,4-difluoroaniline is limited, this general

mechanism for chloroanilines explains the systemic "harmful" classification across oral, dermal,

and inhalation routes. The irritant effects on skin and eyes are due to the compound's chemical

reactivity with epithelial tissues.

Hazard Assessment and Control Workflow
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The following diagram illustrates the logical process a researcher should follow, from initial

hazard identification to the implementation of control measures. This represents a self-

validating system of safety.
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Phase 1: Hazard Identification

Phase 2: Risk Assessment

Phase 3: Control Implementation

Identify Compound
(2-Chloro-3,4-difluoroaniline)

Review MSDS & GHS Data
(H302, H312, H332, H315, H319)

Understand Toxicological Basis
(e.g., Methemoglobinemia risk)

Assess Exposure Potential
(Quantity, Duration, Route)

Inform

Evaluate Existing Controls
(Fume Hood, PPE availability)

Implement Hierarchy of Controls
(Elimination, Engineering, Admin, PPE)

Determine Need

Develop & Follow Specific SOP

Continuous Review
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Preparation Handling Cleanup & Disposal

Don PPE
(Gloves, Goggles,

Lab Coat)

Verify Fume Hood
Functionality

Assemble All
Required Equipment

Transfer Reagent
from Storage to Hood

Begin
Experiment Weigh Solid

Inside Hood
Add to Reaction
Vessel in Hood

Quench/Work-up
Reaction in Hood

Reaction
Complete Decontaminate Glassware

& Surfaces
Dispose of Waste in
Labeled Container

Doff & Dispose
of Contaminated PPE

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) workflow for handling 2-Chloro-3,4-
difluoroaniline.

Section 4: Emergency and First-Aid Procedures
In the event of accidental exposure, immediate and correct action is critical. All laboratory

personnel must be familiar with these procedures and the location of safety equipment.

Step-by-Step First-Aid Measures

Inhalation:

Immediately move the affected person to fresh air. [3][6] 2. If breathing is difficult or has

stopped, trained personnel should provide artificial respiration. [3][7] 3. Call for immediate

medical attention. [3]* Skin Contact:

Immediately remove all contaminated clothing. [3] 2. Flush the affected skin area with

large amounts of water for at least 15 minutes, using a safety shower if necessary. [3][7] 3.

Seek immediate medical attention. [6]* Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open to ensure complete irrigation. [7] 2. Remove contact lenses if present and

easy to do. [7] 3. Call for immediate medical attention, preferably an ophthalmologist. *

Ingestion:

Do NOT induce vomiting. [8] 2. Rinse the mouth with water. [3] 3. If the person is

conscious, have them drink one or two glasses of water. 4. Call a poison control center or
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physician immediately. [3][8] Action Directive: In all cases of exposure, show the Safety

Data Sheet to the attending medical professional. [3][6]

Section 5: Fire and Explosion Hazard Management
While not flammable in its solid state, 2-Chloro-3,4-difluoroaniline is combustible and

presents specific hazards in a fire.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [9]* Specific Hazards:

The substance is combustible. [3] * Upon intense heating, vapors can form explosive

mixtures with air. [3] * Hazardous combustion products include toxic fumes of nitrogen

oxides (NOx), carbon monoxide (CO), hydrogen chloride (HCl), and hydrogen fluoride

(HF). [5][10]* Fire-Fighting Protocol:

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective

clothing to prevent contact with skin and eyes. [3][6] 2. Stay in the danger area only with

appropriate protection. [3] 3. Use a water spray jet to suppress gases/vapors and cool

unopened containers. [3] 4. Prevent fire-extinguishing water from entering surface water or

groundwater systems. [3]

Section 6: Storage and Disposal
Proper storage is essential for maintaining the chemical's integrity and ensuring safety.

Responsible disposal is a critical component of the laboratory workflow.

Storage Conditions

Keep containers tightly closed in a dry, cool, and well-ventilated place. [3][7][10]* Store

locked up or in an area accessible only to qualified and authorized personnel. [3]* Keep

away from incompatible materials such as strong oxidizing agents and acids. [8] Waste

Disposal

Dispose of this substance and its container as hazardous waste. [5]* Do not allow the

product to enter drains. [6]* All disposal must be conducted in accordance with local, state,

and federal regulations. Contact a licensed professional waste disposal service. [8][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Foundational & Exploratory

Check Availability & Pricing
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